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Compound of Interest

Compound Name:
tert-Butyl (5-methoxy-2-

nitrophenyl)carbamate

Cat. No.: B153054 Get Quote

Technical Guide to tert-Butyl (5-methoxy-2-
nitrophenyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data, handling

procedures, and experimental protocols for tert-Butyl (5-methoxy-2-nitrophenyl)carbamate.

The information is intended to support laboratory safety and the proper use of this compound in

research and development settings.

Compound Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b153054?utm_src=pdf-interest
https://www.benchchem.com/product/b153054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Product Name tert-Butyl (5-methoxy-2-nitrophenyl)carbamate

CAS Number 185428-55-1[1]

Molecular Formula C12H16N2O5[1]

Molecular Weight 268.27 g/mol [1][2]

Synonyms

2-(Boc-amino)-4-methoxy-1-nitrobenzene,

TERT-BUTYL N-(5-METHOXY-2-

NITROPHENYL)CARBAMATE, (5-Methoxy-2-

nitro-phenyl)-carbamic acid tert-butyl ester

Physical and Chemical Properties
The following table summarizes the known and computed physical and chemical properties of

tert-Butyl (5-methoxy-2-nitrophenyl)carbamate. Note that some properties are

computationally derived and have not been experimentally verified.
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Property Value Source

Appearance Not specified (likely a solid) -

Odor Not specified -

Molecular Weight 268.27 g/mol [1][2]

Exact Mass 268.10592162 Da [2]

XLogP3 2.5 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
5 [2]

Rotatable Bond Count 4 [2]

Topological Polar Surface Area 93.4 Å² [2]

Heavy Atom Count 19 [2]

Solubility No data available -

Storage Temperature 2-8°C[1] -

Hazard Identification and GHS Classification
tert-Butyl (5-methoxy-2-nitrophenyl)carbamate is classified as harmful if swallowed

according to the Globally Harmonized System (GHS).

GHS Classification Hazard Statement Signal Word Pictogram

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed[1]
Warning

Precautionary Statements:
P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Experimental Protocols and Safety Measures
Adherence to strict safety protocols is mandatory when handling this compound. The following

sections detail essential procedures.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment must be worn at all times in the

laboratory.

Protection Type Recommendation

Eye/Face Protection Safety goggles with side-shields.[1]

Hand Protection Protective gloves (e.g., nitrile, neoprene).[1]

Skin and Body Protection Impervious clothing, such as a lab coat.[1]

Respiratory Protection
A suitable respirator should be used if ventilation

is inadequate or dust is generated.[1]

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring laboratory safety.
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Procedure Recommendation

Handling

- Work in a well-ventilated area, preferably a

chemical fume hood.[1] - Avoid breathing dust,

vapors, or mist.[1] - Prevent contact with skin

and eyes.[1] - Wash hands thoroughly after

handling.

Storage

- Keep container tightly closed in a dry, cool,

and well-ventilated place.[1] - Store at a

recommended temperature of 2-8°C.[1] - Keep

away from direct sunlight and sources of

ignition.[1]

First-Aid Measures
In case of exposure, immediate action is required.

Exposure Route First-Aid Measure

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a physician immediately.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present. Promptly call a

physician.[1]

Spill and Disposal Procedures
In the event of a spill, follow these steps:
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Evacuate and Ventilate: Ensure adequate ventilation and evacuate personnel to a safe area.

[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[1]

Cleanup: Use full personal protective equipment. Sweep up the material and place it in a

suitable, closed container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the product to enter the sewage system.[3]

Visualized Workflows and Relationships
The following diagrams illustrate key safety and handling workflows for tert-Butyl (5-methoxy-
2-nitrophenyl)carbamate.

GHS Hazard Classification

Precautionary Response

Acute Toxicity, Oral (Category 4) GHS07
Exclamation Mark

Signal Word: Warning H302: Harmful if swallowed

P280 Wear protective gloves/clothing/eye protection

P305+P351+P338 Eye Contact: Rinse cautiously with water
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Caption: GHS Hazard classification and response for the compound.
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Caption: A step-by-step workflow for the safe handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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